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Compound of Interest

Phenol, 6-bromo-2,4-dimethoxy-3-
Compound Name:

methyl-
CAS No.: 351378-72-8
Cat. No.: B14255576

Get Quote

Executive Summary & Chemical Profile

Immediate Action Required: Treat this compound as a High-Hazard Halogenated Phenol. While
specific Safety Data Sheets (SDS) for 6-bromo-2,4-dimethoxy-3-methylphenol may be sparse
due to its status as a specialized synthesis intermediate (often in ubiquinone/CoQ10 analog
synthesis), its structural motifs dictate its safety profile. It combines the corrosive, protein-
denaturing properties of phenols with the environmental persistence and lipophilicity of
halogenated organics.

Chemical Safety Profile (SAR Analysis):
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Parameter Characteristic Operational Implication

Do not mix with non-
halogenated solvents (e.g.,
acetone, ethanol) unless
Class Halogenated Phenol _
necessary for cleaning;
increases disposal costs

significantly.

Dust inhalation hazard.[1][2]
Physical State Solid (Crystalline) Use a powder funnel or weigh

inside a fume hood.

Rapid dermal absorption due
Toxicity Acute Tox. 4 (Oral/Dermal) to lipophilic Br- and OMe-

groups.

Phenolic burns can be
Corrosivity Skin/Eye Irritant (Cat 2) painless initially due to nerve

damage.

Incompatible with strong
o _ oxidizers (e.g., nitric acid,
Reactivity Weak Acid
permanganates) and strong

bases.

Pre-Disposal Stabilization (The "Why" & "How")

Scientific Rationale: Phenolic compounds are notorious for penetrating standard nitrile gloves.
The addition of a bromine atom increases the molecule's lipophilicity, potentially accelerating
skin absorption. Furthermore, halogenated phenols must be incinerated at high temperatures
(>1000°C) with acid gas scrubbers to prevent the formation of toxic dioxins/furans and
corrosive hydrogen bromide (HBr). Therefore, strict segregation from general organic waste is
critical.

Personal Protective Equipment (PPE) Matrix

e Gloves:Double-gloving is mandatory.
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o Inner Layer: Nitrile (4 mil).

o Quter Layer:Silver Shield/4H (Laminate) or thick Neoprene. Standard nitrile degrades
rapidly against concentrated phenols.

» Respiratory: Work strictly within a certified chemical fume hood.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if
handling >5g.

Disposal Workflow
Scenario A: Solid Waste (Pure Compound)

e Container: Clear, wide-mouth polyethylene (HDPE) or glass jar.
e Protocol:
o Transfer the solid directly into the container.

o Do not dissolve in solvent solely for disposal (this increases waste volume and hazard
classification).

o Label as "Solid Waste: Toxic - Halogenated Phenol (6-bromo-2,4-dimethoxy-3-
methylphenol)."

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)

e Segregation: Must be collected in the Halogenated Solvent waste stream.

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or acids,
which can react exothermically with the methoxy groups.

e pH Adjustment: If the solution is highly basic (pH > 10), neutralize to pH 6-8 with dilute
sulfuric acid before adding to the solvent drum to prevent polymerization or heat generation.

Scenario C: Contaminated Glassware (The Triple Rinse Rule)

¢ Rinse 1: Rinse with a small volume of acetone or dichloromethane. Collect this rinsate into
the Halogenated Waste container.
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e Rinse 2: Repeat solvent rinse. Collect rinsate.[3]

e Rinse 3: Water rinse.[1][4][5][6][7] This can generally go down the drain only if no visible
residue remains and local regulations permit trace phenol discharge (verify with EHS). If in
doubt, collect Rinse 3 as waste.

Visual Decision Logic

The following diagram illustrates the critical decision nodes for disposing of this compound.
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Start: 6-Bromo-2,4-dimethoxy-3-methylphenol Waste

Physical State?

ﬂe Compound/De%eaction Mix/Rinsate

Solid Waste Liquid/Solution

;

Segregation Check:
Is it mixed with Oxidizers?

y

Container: Wide-mouth HDPE/Glass
NO Solvents added

DANGER: Quench/Neutralize

Separately before combining No

After Neutralization

Select Waste Stream

Stream: Halogenated Organic Solvents
(Red Can/Tag)

Labeling:
‘Contains: Halogenated Phenols'
Check 'Toxic' & 'lrritant’

Click to download full resolution via product page

Figure 1: Decision tree for segregation and packaging of halogenated phenolic waste.
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Regulatory & Compliance Codes

When filling out your hazardous waste tag, use the following classifications to ensure the waste

is routed to the correct incinerator:

Authority Classification / Code Reasoning
) This specific isomer is not P or
RCRA (USA) Not Listed (P/U) _
U listed.
o ) If pH < 2 (unlikely unless
RCRA (Characteristic) D002 (Corrosive) o
acidified).
o Check: Does it contain heavy
RCRA (Characteristic) D004-D043

metals? (Unlikely).

Best Practice

Halogenated Organic

Ensures high-temp incineration

(required for Br- compounds).

DOT (Transport)

UN 2811

Toxic Solids, Organic, N.O.S.
(Brominated Phenol).[1][2][4]

[6](8]

Emergency Contingencies

o Spill (Solid): Do not dry sweep (creates dust). Cover with a wet paper towel or oil-dry pad,

scoop into a bag, and label as hazardous waste.

o Skin Contact: Immediate flush with water for 15 minutes.[1][4][5] Peg-400 (Polyethylene

Glycol) is a specific decontaminant for phenols; if available, swab skin after initial water

rinse.

o Eye Contact: Flush for 15 minutes. Seek medical attention immediately; phenolic eye injury

can be deceptive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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